Cas no 2549066-74-0 (7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2549066-74-0
• MF: C₂₁H₂₁F₃N₄O₂
• MW: 418.412255048752
• CID: 5315051
• PubChem ID: 154582885
• Update Time: 2025-06-08

7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• AKOS040714152
• 2549066-74-0
• F6670-5540
• 7-Methoxy-3-[[1-[3-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]methyl]-4(3H)-quinazolinone

• Inchi： 1S/C21H21F3N4O2/c1-30-15-4-5-16-18(11-15)26-13-28(20(16)29)12-14-6-9-27(10-7-14)19-17(21(22,23)24)3-2-8-25-19/h2-5,8,11,13-14H,6-7,9-10,12H2,1H3
• InChI Key： ILAJDUXSMAUVGG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C(=O)N(CC2CCN(C3=NC=CC=C3C(F)(F)F)CC2)C=1

Computed Properties

• Exact Mass: 418.16166041g/mol
• Monoisotopic Mass: 418.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.1±60.0 °C(Predicted)
• pka: 6.24±0.29(Predicted)

Additional information on 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Introduction to 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one, a compound with the CAS number 2549066-74-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications and unique structural features. The intricate molecular architecture of this compound, characterized by its fused heterocyclic system and multiple functional groups, makes it a promising candidate for further investigation in drug discovery and molecular medicine.

The core structure of 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one includes a dihydroquinazolinone scaffold, which is well-known for its biological activity. This scaffold is further modified with a methoxy group at the 7-position, enhancing its pharmacological properties. The presence of a piperidine ring linked to a pyridine moiety via a trifluoromethyl group adds another layer of complexity, contributing to the compound's unique chemical and biological profile.

Recent studies have highlighted the importance of trifluoromethyl-substituted pyridines in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The trifluoromethyl group in 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one not only enhances the metabolic stability of the molecule but also influences its electronic properties, making it more suitable for interactions with biological targets. This feature has been extensively explored in the development of novel anti-inflammatory and anticancer agents.

The piperidine moiety in this compound is another critical component that contributes to its biological activity. Piperidine derivatives are known for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier. In 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one, the piperidine ring is linked to the dihydroquinazolinone core through a methyl group, which facilitates optimal spatial orientation for biological interactions. This arrangement has been shown to enhance binding affinity and selectivity towards specific therapeutic targets.

One of the most intriguing aspects of 7-methoxy-3-({1-[3-(trifluoromethyl)pyridin-2-y]l]piperidin}-4-ylmethyl)-3,4-dihydroquinazolin -4-one is its potential application in modulating kinase activity. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammatory disorders. The structural features of this compound make it an ideal candidate for inhibiting aberrant kinase signaling pathways. Recent preclinical studies have demonstrated its efficacy in reducing tumor growth and inflammation by targeting specific kinases involved in these pathways.

The methoxy group at the 7-position of the dihydroquinazolinone scaffold is another key feature that contributes to the compound's biological activity. Methoxy groups are known to enhance solubility and improve metabolic stability, making them valuable in drug design. In 7-methoxy -3 -({1-[3-(trifluoromethyl)pyridin -2 -y l ] piperidin -4 -y l }m ethyl ) -3 , 4 -d ih ydroqu in az olin -4 -o ne , this group likely interacts with biological targets in a manner that enhances therapeutic efficacy while minimizing side effects.

The synthesis of 7-methoxy -3 -({1-[3-(trifluoromethyl)pyridin -2 -y l ] piperidin -4 -y l }m ethyl ) -3 , 4 -d ih ydroqu in az olin -4 -o ne involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and flow chemistry has significantly improved the efficiency of its preparation. These advancements have not only made it more feasible to produce larger quantities of the compound but also have enabled researchers to explore its potential applications more effectively.

Recent advances in computational chemistry have also played a crucial role in understanding the biological activity of 7-methoxy -3 -({1-[3-(trifluoromethyl)pyridin -2 -y l ] piperidin -4 y l }m ethyl ) -3 , 4 dihydroqu i naz olin _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ o ne . Molecular docking studies have revealed that this compound interacts with target proteins through multiple binding sites, enhancing its therapeutic potential. These insights have guided researchers in designing analogs with improved binding affinity and selectivity.

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